N-(3-aminopropyl)hydroxylamine dihydrochloride

• IUPAC Name: N-(3-aminopropyl)hydroxylamine;dihydrochloride
• InChI: InChI=1S/C3H10N2O.2ClH/c4-2-1-3-5-6;;/h5-6H,1-4H2;2*1H
• InChI Key: UMQRBPLCLBQXFV-UHFFFAOYSA-N
• Canonical SMILES: C(CN)CNO.Cl.Cl
• Molecular Formula: C3H12Cl2N2O
• Molecular Weight: 163.04 g/mol
• CAS RN: 84627-32-7

Description

N-(3-Aminopropyl)hydroxylamine dihydrochloride is a chemical compound that can be inferred to have relevance in synthetic organic chemistry, particularly in the context of introducing amino functionalities into molecules. While the provided papers do not directly discuss this compound, they do provide insights into the broader class of N-substituted hydroxylamines and their utility in various synthetic applications. These compounds serve as versatile intermediates in the synthesis of complex molecules, including pharmaceuticals and biologically active compounds .

Synthesis Analysis

The synthesis of N-substituted hydroxylamines and their derivatives is a topic of significant interest in the field of organic chemistry. For instance, N-substituted hydroxylamines have been employed as amino precursors in iridium-catalyzed C-H amidation reactions, which proceed smoothly at room temperature and are tolerant of a wide range of functional groups . Additionally, the synthesis of enantiopure N-hydroxyamino acids and their incorporation into peptides has been described, highlighting the versatility of these compounds in peptide chemistry . These synthetic methodologies underscore the potential routes through which this compound could be synthesized and utilized in similar contexts.

Molecular Structure Analysis

The molecular structure of N-substituted hydroxylamines is characterized by the presence of an amino group attached to the hydroxylamine moiety. This structural feature is pivotal for their reactivity and the ability to participate in various chemical transformations. For example, the regioselectivity observed in the oxidation of hydroxylamines to produce pyrroline N-oxides is influenced by the electronic nature of substituents, which can be leveraged to predict and control synthetic outcomes .

Chemical Reactions Analysis

N-substituted hydroxylamines are involved in a range of chemical reactions. They can undergo cycloaddition reactions with chiral enoate esters, leading to the stereoselective synthesis of beta-amino acids . Furthermore, they can act as nucleophiles in the ring-opening of oxaziridines, yielding N-hydroxy-alpha-amino acid derivatives . These reactions are crucial for the construction of complex molecules with high stereocontrol, which is essential in the development of pharmaceuticals and other biologically active compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of N-substituted hydroxylamines are influenced by their molecular structure. These properties determine their stability, reactivity, and suitability for various synthetic applications. For instance, the stability of N-substituted analogs of psychoactive compounds is affected by the bulkiness of the N-substituent, which in turn influences their central nervous system activity . This highlights the importance of understanding the physical and chemical properties of N-substituted hydroxylamines, including this compound, for their effective use in chemical synthesis and drug design.